1-(3-(Benzofuran-2-yl)propyl)-3-(4-methoxybenzyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(Benzofuran-2-yl)propyl)-3-(4-methoxybenzyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known to possess various biochemical and physiological effects, making it a promising candidate for drug development.
Scientific Research Applications
Synthesis and Labeling for Analytical Purposes
The compound and its relatives, such as AR-A014418, have been synthesized and labeled for analytical uses, particularly in drug absorption, distribution, and other pharmacokinetics studies. For instance, the stable deuterium-labeled [2H3]AR-A014418 was synthesized to be used as an internal standard for liquid chromatography-mass spectrometry (LC–MS) analysis (Liang, Wang, Yan, & Wang, 2020).
Potential Therapeutic Applications
Urea derivatives, including those related to 1-(3-(Benzofuran-2-yl)propyl)-3-(4-methoxybenzyl)urea, have been investigated for their therapeutic potential. For instance, certain urea derivatives have been identified as potent inhibitors of 5-lipoxygenase, an enzyme involved in inflammatory processes, showcasing their potential in treating conditions related to inflammation (Ohemeng, Appollina, Nguyen, Schwender, Singer, Steber, Ansell, Argentieri, & Hageman, 1994).
Radiolabeling for PET Studies
Radiolabeling of compounds similar to 1-(3-(Benzofuran-2-yl)propyl)-3-(4-methoxybenzyl)urea, such as AR-A014418 with carbon-11, has been explored to create radiotracers for positron emission tomography (PET) studies. This approach aids in studying the distribution and pharmacokinetics of these compounds in vivo, although some studies have indicated challenges related to brain penetration which could limit their use in cerebral PET studies (Hicks, Wilson, Rubie, Woodgett, Houle, & Vasdev, 2012).
Material Science Applications
Research has also explored the synthesis and properties of methacrylate polymers bearing benzofuran derivatives, which could have implications in material science, particularly in the development of polymers with specific dielectric and thermal properties (Çelik & Coskun, 2018).
Antimicrobial Properties
Some benzofuran aryl ureas and carbamates have been synthesized and evaluated for their antimicrobial activities. This line of research holds promise for the development of new antimicrobial agents to combat various microbial infections (Kumari, Mathada, Kumar, Suda, & Basavaraja, 2019).
properties
IUPAC Name |
1-[3-(1-benzofuran-2-yl)propyl]-3-[(4-methoxyphenyl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-24-17-10-8-15(9-11-17)14-22-20(23)21-12-4-6-18-13-16-5-2-3-7-19(16)25-18/h2-3,5,7-11,13H,4,6,12,14H2,1H3,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYHAFSSNVYIMIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)NCCCC2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.